Cas no 100218-05-1 (2H-1-Benzopyran-2-one,5-(acetyloxy)-6-hydroxy-7-[(3-methyl-2-buten-1-yl)oxy]-)

• Product Name: 2H-1-Benzopyran-2-one,5-(acetyloxy)-6-hydroxy-7-[(3-methyl-2-buten-1-yl)oxy]-
• CAS No: 100218-05-1
• MF: C₁₆H₁₆O₆
• MW: 304.294645309448
• CID: 225940
• PubChem ID: 180782
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,5-(acetyloxy)-6-hydroxy-7-[(3-methyl-2-buten-1-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5-(acetyloxy)-6-hydroxy-7-[(3-methyl-2-buten-1-yl)oxy]-
• 2H-1-Benzopyran-2-one,5-(acetyloxy)-6-hydroxy-7-[(3-methyl-2-butenyl)oxy]- (9CI)
• [6-hydroxy-7-(3-methylbut-2-enoxy)-2-oxochromen-5-yl] acetate
• 100218-05-1
• 2H-1-Benzopyran-2-one, 5-(acetyloxy)-6-hydroxy-7-((3-methyl-2-butenyl)oxy)-
• DTXSID40143026

• Inchi： 1S/C16H16O6/c1-9(2)6-7-20-13-8-12-11(4-5-14(18)22-12)16(15(13)19)21-10(3)17/h4-6,8,19H,7H2,1-3H3
• InChI Key： KSAPPBGTADFDFC-UHFFFAOYSA-N
• SMILES： O(C/C=C(\C)/C)C1=CC2=C(C=CC(=O)O2)C(=C1O)OC(C)=O

Computed Properties

• Exact Mass: 304.09468
• Monoisotopic Mass: 304.094688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1
• XLogP3: 2.8

Experimental Properties

• Density: 1.286
• Boiling Point: 508.5°C at 760 mmHg
• Flash Point: 188.8°C
• Refractive Index: 1.574
• PSA: 82.06
• LogP: 2.76890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins